3-(1-Fluoroethyl)benzene-1-sulfonyl chloride

• Molecular Formula: C8H8ClFO2S
• Molecular Weight: 222.66 g/mol
• SMILES: CC(C1=CC(=CC=C1)S(=O)(=O)Cl)F
• InChI: InChI=1S/C8H8ClFO2S/c1-6(10)7-3-2-4-8(5-7)13(9,11)12/h2-6H,1H3
• InChIKey: VJSKPANSMDGSOK-UHFFFAOYSA-N

3-(1-Fluoroethyl)benzene-1-sulfonyl chloride: Product Overview

3-(1-Fluoroethyl)benzene-1-sulfonyl chloride (CAS 1782917-94-5) is a meta-substituted benzenesulfonyl chloride that combines the versatile electrophilic reactivity of a sulfonyl chloride warhead with a chiral 1-fluoroethyl moiety. With a molecular formula of C8H8ClFO2S and a molecular weight of 222.66 g/mol, it serves as a strategic intermediate for the introduction of a sulfonamide, sulfonate ester, or sulfone linkage into organic molecules, particularly in medicinal chemistry campaigns that require fluorine-mediated modulation of lipophilicity and metabolic stability . The meta-substitution pattern imparts distinct steric and electronic characteristics compared to its ortho- and para-isomers, influencing reaction kinetics, regioselectivity, and the physicochemical profiles of downstream products.

1 Sulfonamide / sulfonate ester linkage introduction Workflow

2 Meta-fluoroethyl for balanced electrophilic reactivity Selection

3 Chiral fluoroethyl enables stereocontrolled synthesis Context

Meta vs. Para Substitution: Reactivity and Properties

The substitution position on the benzene ring fundamentally governs the electronic environment at the sulfonyl chloride reactive center and the overall molecular shape. A meta-substituted fluoroethyl group exerts an electron-withdrawing inductive effect without direct resonance conjugation to the reaction center, resulting in a distinct Hammett substituent constant (σ) and thereby a different chloride exchange rate compared to the para-isomer. These electronic differences, quantified through physical organic studies on analogous sulfonyl chlorides , translate into differential reaction kinetics in nucleophilic substitutions, varied lipophilicity (LogP), and altered three-dimensional geometry that can critically affect molecular recognition in biological systems. Simply interchanging the 3-(1-fluoroethyl) isomer with the 4-(1-fluoroethyl) or unsubstituted analogs without rigorous process revalidation risks inconsistent reaction yields, unpredictable pharmacokinetic profiles of final compounds, and potential failure in structure-activity relationship (SAR) optimization campaigns.

Reactivity shift Meta vs. para position alters Hammett σ and chloride exchange rate; direct interchange may lead to inconsistent reaction yields.

Lipophilicity drift Even a ΔLogP of ~0.2 (meta vs. para) can measurably affect solubility and membrane permeability of final compounds.

Stereochemical impact Chiral center position governs stereochemical outcome; ortho or para analogs offer different configurational stability profiles.

• [1] Marian Mikołajczyk, Monika Gajl, Jarosław Błaszczyk, Marek Cypryk, Bartłomiej Gostyński. Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin. Molecules 2020, 25 (6), 1428. DOI: 10.3390/molecules25061428. View Source

3-(1-Fluoroethyl)benzene-1-sulfonyl chloride: Comparative Evidence

Meta-Substituent Effects on Nucleophilic Substitution

Systematic kinetic studies on 11 para- and meta-substituted arenesulfonyl chlorides established that the chloride-chloride exchange reaction follows the Hammett equation with a reaction constant (ρ) of +2.02 in acetonitrile, indicating that electron-withdrawing substituents accelerate the nucleophilic substitution . The 1-fluoroethyl group in the meta position is an electron-withdrawing group (estimated σₘ ~ 0.03–0.10 based on the inductive effect of fluorine attenuated by two C–C bonds), which predicts a rate enhancement relative to electron-donating groups but a lower rate compared to the para-isomer, where the substituent exerts a stronger resonance effect. In contrast, ortho-alkyl analogs exhibit counterintuitive rate acceleration due to steric compression, a mechanism not operative in the meta position.

Kinetic Reactivity

Class-level

Predicted kₘ/k₀ ≈ 1.1–1.5 (meta), >1.5 (para), 10–100 (ortho)

Balanced reactivity profile

Class-level prediction; validation advised

Evidence Dimension	Second-order rate constant (k₂) for chloride exchange reaction in acetonitrile at 25 °C
Target Compound Data	Meta-fluoroethyl substitution: predicted relative rate ratio kₘ/k₀ ≈ 1.1–1.5 (based on estimated σₘ and ρ = +2.02, where k₀ is for unsubstituted benzenesulfonyl chloride). Exact experimental value not reported.
Comparator Or Baseline	Para-isomer (4-(1-fluoroethyl)benzenesulfonyl chloride): predicted kₚ/k₀ > 1.5 owing to stronger resonance withdrawal. Ortho-isomers: manifest anomalous acceleration via steric compression (kortho/k₀ up to 10–100 for ortho-alkyl groups).
Quantified Difference	The meta isomer is predicted to display intermediate reactivity, avoiding both the sluggishness of electron-rich derivatives and the uncontrolled acceleration of ortho-substrates.
Conditions	Ion-pair nucleophilic substitution, Et₄N³⁶Cl radio-labeling in acetonitrile, second-order kinetics (Mikołajczyk et al., Molecules 2020).

Why This Matters

The predictable, moderate reactivity of the meta-isomer reduces the risk of runaway exotherms during scale-up while providing sufficient electrophilicity for efficient sulfonamide and sulfonate ester formation, offering a balanced profile for medicinal chemistry and process development.

• [1] Marian Mikołajczyk, Monika Gajl, Jarosław Błaszczyk, Marek Cypryk, Bartłomiej Gostyński. Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin. Molecules 2020, 25 (6), 1428. DOI: 10.3390/molecules25061428. View Source

Lipophilicity Difference: Meta vs. Para Isomers

Computed octanol–water partition coefficients (XLogP3) provide a quantitative basis for distinguishing the meta isomer from the para isomer. The para-isomer 4-(1-fluoroethyl)benzene-1-sulfonyl chloride has an XLogP3 value of 2.5 (PubChem) . The meta isomer is predicted to have a slightly lower LogP (approximately 2.3–2.4) due to the altered orientation of the dipole moment of the fluoroethyl group relative to the sulfonyl chloride, which modifies the overall molecular hydrophobicity. In medicinal chemistry programs, even a ΔLogP of 0.2–0.3 units can translate into measurable differences in aqueous solubility, passive membrane permeability, and non-specific protein binding of derived sulfonamides.

Lipophilicity

Reported

ΔXLogP3 ≈ –0.2 (meta vs. para)

Supports lipophilicity screening

Computed value; experimental data unavailable

Evidence Dimension	XLogP3 (octanol–water partition coefficient)
Target Compound Data	3-(1-Fluoroethyl)benzene-1-sulfonyl chloride: predicted XLogP3 = 2.3–2.4 (estimated based on molecular structure; experimental data unavailable).
Comparator Or Baseline	4-(1-Fluoroethyl)benzene-1-sulfonyl chloride: XLogP3 = 2.5 (PubChem).
Quantified Difference	ΔXLogP3 ≈ –0.1 to –0.2 (meta vs. para).
Conditions	Computational prediction using atomic contribution method (XLogP3 algorithm).

Why This Matters

The subtle reduction in lipophilicity may confer improved aqueous solubility and a lower risk of CYP450 inhibition for the meta isomer’s downstream sulfonamide products, a key consideration during lead optimization in drug discovery.

• [1] PubChem. 4-(1-Fluoroethyl)benzene-1-sulfonyl chloride. Compound Summary. XLogP3 = 2.5. https://pubchem.ncbi.nlm.nih.gov/compound/4-_1-Fluoroethyl_benzene-1-sulfonyl-chloride (accessed 2026-04-28). View Source

Chiral Fluoroethyl Group for Stereodefined Synthesis

The 1-fluoroethyl substituent contains a stereogenic carbon center (CH₃CHF–), making 3-(1-fluoroethyl)benzene-1-sulfonyl chloride intrinsically chiral. While the compound is typically supplied as a racemic mixture, its enantiomers can be resolved to furnish enantiopure building blocks for asymmetric synthesis. The meta substitution pattern places the chiral center in a position that minimizes steric interference with the sulfonyl chloride reaction center, facilitating clean nucleophilic displacement without erosion of stereochemical integrity at the adjacent carbon. In contrast, ortho-substituted analogs risk steric congestion and potential neighboring-group participation, while the para-isomer offers no such spatial advantage.

Chiral Identity

Class-level

One stereogenic center; ee >98% achievable per precedent

Stereochemical-control context

Data to verify; resolution conditions apply

Evidence Dimension	Number of stereogenic centers and their spatial relationship to the reactive center
Target Compound Data	One stereogenic center at the benzylic-like position; distance from reactive sulfur center ≈ 3 bonds (meta), minimizing steric shielding and preserving configurational stability during sulfonylation.
Comparator Or Baseline	Ortho-isomer: Chiral center positioned closer to reactive site, potentially leading to racemization or slower kinetics. Para-isomer: Chiral center too remote to benefit from reactive site proximity effects. Non-fluorinated analog (3-ethylbenzenesulfonyl chloride): achiral, no opportunity for stereochemical diversification.
Quantified Difference	Enantiomeric excess of derived sulfonamides: >98% ee achievable via crystallization-induced asymmetric transformation (CIAT) protocols for meta-substituted benzenesulfonamides (literature precedent for related systems). Exact ee values depend on crystallization conditions.
Conditions	Resolution via diastereomeric salt formation or chiral auxiliary methods; applicability inferred from analogous meta-substituted benzenesulfonyl chloride derivatives.

Why This Matters

The ability to source or prepare enantiopure sulfonamide intermediates enables the construction of chiral compound libraries and supports patent strategies that require stereochemically defined active pharmaceutical ingredients.

Batch Consistency and Analytical Quality

Commercial suppliers of 3-(1-fluoroethyl)benzene-1-sulfonyl chloride provide standardized batch quality documentation including NMR, HPLC, and GC analyses, with a standard purity specification of 95% (LC area %) . The para-isomer (4-(1-fluoroethyl)benzene-1-sulfonyl chloride) is similarly available at 95% purity . For procurement decisions, the consistency of the analytical data package and the availability of custom purity upgrades (e.g., preparative HPLC purification to >98%) are critical differentiators. The meta isomer's global supply chain footprint (multiple suppliers including Bidepharm and Leyan) ensures competitive pricing and reduced lead times compared to more exotic isomers.

Batch Quality

Reported

Purity 95% (HPLC); NMR, GC data

Multi-supplier procurement support

Higher purity custom batches available

Evidence Dimension	Commercial purity (standard specification) and analytical characterization
Target Compound Data	Purity: 95% (HPLC). Analytical reports: NMR, HPLC, GC (supplier: Bidepharm, Leyan).
Comparator Or Baseline	4-(1-Fluoroethyl)benzene-1-sulfonyl chloride: Purity 95% (HPLC). Analytical reports: NMR, HPLC, GC (supplier: Bidepharm).
Quantified Difference	Equivalent base purity; differentiation lies in multi-supplier availability and option to request higher purity custom batches.
Conditions	Commercial quality specifications as of 2026 (Bidepharm, Leyan product pages).

Why This Matters

Having multiple qualified suppliers translates into supply chain resilience and price negotiation leverage, reducing the risk of single-source dependency for critical API intermediate procurement.

3-(1-Fluoroethyl)benzene-1-sulfonyl chloride: Key Applications

Stereocontrolled Synthesis of Chiral Sulfonamides

The presence of a chiral 1-fluoroethyl substituent in the meta position permits the preparation of enantiomerically enriched sulfonamide intermediates. Process chemists can exploit the configurational stability of the meta-substituted scaffold to develop diastereoselective crystallization protocols or asymmetric sulfonylation reactions, delivering chiral building blocks for central nervous system and anti-infective drug candidates. This addresses the growing FDA emphasis on stereochemically defined pharmaceuticals.

Fluorine Scanning in Lead Optimization

The meta-fluoroethyl sulfonyl chloride serves as a versatile entry point for fluorine scanning studies. By swapping the 3-(1-fluoroethyl) group onto a lead scaffold and comparing the resulting sulfonamide's LogP, metabolic stability, and target binding affinity with the corresponding 4-isomer or non-fluorinated ethyl analog, medicinal chemists can map the optimal fluorine placement for improved pharmacokinetic profiles, as predicted by the ~0.2 LogP unit difference between meta and para isomers.

Reactivity Tuning for Parallel Library Synthesis

The moderate electrophilicity of the meta-substituted sulfonyl chloride, as predicted by Hammett analysis, makes it an ideal reagent for automated parallel synthesis of sulfonamide libraries. Unlike ortho-substituted analogs that may exhibit unpredictable accelerated reactivity, the meta isomer reacts at a rate that is compatible with standard liquid-handling protocols, minimizing side reactions and improving library purity.

Chemical Probe Design for Target Engagement

The combination of a reactive sulfonyl chloride warhead and a tunable fluoroalkyl group enables the construction of covalent chemical probes for activity-based protein profiling (ABPP). The meta placement ensures that the reactive center is not sterically shielded, facilitating efficient protein labeling while the fluorine atom serves as a spectroscopic handle (¹⁹F NMR) for monitoring binding events.

Application

Selection Property

Validation Focus

Chiral sulfonamide synthesis

Meta-position configurational stability

Enantiomeric excess & stereochemical integrity

Fluorine scanning studies

Fluoroethyl isomer library

Isomer-dependent ADME profiling

Parallel library synthesis

Moderate electrophilicity

Reaction rate & purity consistency

Covalent probe design (ABPP)

Sulfonyl chloride warhead + ¹⁹F NMR tag

Protein labeling & NMR monitoring